Cas no 2344679-28-1 (3-{(tert-butoxy)carbonylamino}-3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)propanoic acid
• CAS No: 2344679-28-1
• MF: C₂₈H₃₄N₂O₆
• MW: 494.579368114471
• CID: 6508964
• PubChem ID: 139022537
• Update Time: 2025-10-28

3-{(tert-butoxy)carbonylamino}-3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)propanoic acid
• 4-Piperidinepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-

• Inchi： 1S/C28H34N2O6/c1-28(2,3)36-26(33)29-24(16-25(31)32)18-12-14-30(15-13-18)27(34)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,12-17H2,1-3H3,(H,29,33)(H,31,32)
• InChI Key： QFRQQTTTZHFWDA-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(C(NC(OC(C)(C)C)=O)CC(O)=O)CC1

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 680.1±35.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)propanoic acid

3-{(tert-butoxy)carbonylamino}-3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)propanoic acid: A Comprehensive Overview

3-{(tert-butoxy)carbonylamino}-3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)propanoic acid, commonly referred to by its CAS number 2344679-28-1, is a complex organic compound with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups makes it highly versatile and valuable in various chemical and biological contexts.

The synthesis of this compound involves multi-step reactions, typically starting with the preparation of the piperidine derivative. The Fmoc group is introduced to protect the amine functionality during the synthesis process, while the Boc group serves as a temporary protecting group for the carboxylic acid moiety. These protecting groups are strategically chosen to ensure stability during intermediate steps and facilitate subsequent reactions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for the production of this compound, making it more accessible for research and industrial applications.

In terms of biological activity, 3-{(tert-butoxy)carbonylamino}-3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)propanoic acid has shown promise in drug discovery programs targeting various therapeutic areas. Its unique structure allows for interactions with specific protein targets, making it a valuable tool in the development of novel therapeutics. For instance, studies have demonstrated its potential as a modulator of enzyme activity, particularly in pathways involved in inflammation and neurodegenerative diseases.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable amide bonds makes it an attractive candidate for the synthesis of polymeric materials with tailored properties. Recent research has explored its use in the development of biodegradable polymers for medical applications, such as drug delivery systems and tissue engineering scaffolds.

From an environmental perspective, the ecological impact of CAS No 2344679-28-1 has been a subject of interest. Studies have shown that its degradation products are generally non-toxic to aquatic organisms under standard conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable practices for its production and disposal.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidin-4-yl)propanoic acid stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical and biomedical sciences.